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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500

CAS Number: 1551-21-9

This technical guide provides a comprehensive overview of isopropyl methyl sulfide, also
known as 2-(methylthio)propane.[1][2][3][4] It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical properties, synthesis,
and safety protocols.

Chemical and Physical Properties

Isopropyl methyl sulfide is a colorless to pale yellow liquid.[5] Its key physicochemical
properties are summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b074500?utm_src=pdf-interest
https://www.benchchem.com/product/b074500?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=1551-21-9
http://www.stenutz.eu/chem/solv6.php?name=isopropyl+methyl+sulfide
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C4H10S/c1-4(2)5-3/h4H%2C1-3H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1551219&Units=CAL&Mask=2792
https://www.benchchem.com/product/b074500?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1581361.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 1551-21-9 (11121131141
Molecular Formula C4H10S [1112][3][4]
Molecular Weight 90.19 g/mol [6]
Appearance C.:olc')rless to pale yellow clear 5]
liquid
Boiling Point 82.0-83.0°C [5][6]
Melting Point -101.48 °C [6]
Density 0.83 g/cm?3
Flash Point -14.5 °C (6.0 °F) [5]
Soluble in alcohol. Water
Solubility solubility: 3417 mg/L at 25 °C [5]

(estimated).

Vapor Pressure

87.415 mmHg at 25 °C

(estimated)

[5]

Refractive Index

1.4380 to 1.4400

LogP (o/w)

1.841 (estimated)

[5]

Synthesis of Isopropyl Methyl Sulfide

The synthesis of isopropyl methyl sulfide can be achieved via a nucleophilic substitution

reaction, analogous to the Williamson ether synthesis. A common and effective method

involves the reaction of 2-bromopropane with sodium thiomethoxide in an SN2 reaction.

Experimental Protocol: Synthesis via SN2 Reaction

This protocol details the synthesis of isopropyl methyl sulfide from 2-bromopropane and

sodium thiomethoxide.

Materials:
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e 2-bromopropane

e Sodium thiomethoxide

e Anhydrous methanol

o Diethyl ether

e Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

Equipment:

Round-bottom flask

o Reflux condenser

e Dropping funnel

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

 Rotary evaporator

« Distillation apparatus

Procedure:

e Preparation of Sodium Thiomethoxide Solution: In a round-bottom flask equipped with a
magnetic stirrer and under a nitrogen atmosphere, dissolve a molar equivalent of sodium
thiomethoxide in anhydrous methanol.
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» Reaction: To the stirred solution of sodium thiomethoxide, add one molar equivalent of 2-

bromopropane dropwise using a dropping funnel at room temperature.

o Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain this

temperature for approximately 2-3 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

o Workup:

o

o

[¢]

[¢]

o

After the reaction is complete, allow the mixture to cool to room temperature.
Remove the precipitated sodium bromide by filtration.
Transfer the filtrate to a separatory funnel and add diethyl ether to extract the product.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate.

e Purification:

[e]

o

Filter off the drying agent.

Remove the solvent (diethyl ether and methanol) using a rotary evaporator.

o The crude isopropyl methyl sulfide can be further purified by fractional distillation to

yield the pure product.

Synthesis Workflow Diagram

The following diagram illustrates the experimental workflow for the synthesis of isopropyl

methyl sulfide.
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Caption: Synthesis workflow for isopropyl methyl sulfide.
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Safety Information

Isopropyl methyl sulfide is a highly flammable liquid and vapor. Appropriate safety
precautions must be taken when handling this chemical.

GHS Hazard Statements:
o H225: Highly flammable liquid and vapor.
Precautionary Statements:

e P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P233: Keep container tightly closed.

e P240: Ground and bond container and receiving equipment.

e P241: Use explosion-proof electrical/ventilating/lighting equipment.

e P242: Use non-sparking tools.

e P243: Take action to prevent static discharges.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P370+P378: In case of fire: Use appropriate media to extinguish.
o P403+P235: Store in a well-ventilated place. Keep cool.

» P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Hazard Pictogram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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